Cas no 941912-02-3 (2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-methylphenyl)methylacetamide)

2-{5-(4-Methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-methylphenyl)methylacetamide is a synthetic organic compound featuring a substituted imidazole core with a thioether linkage and an acetamide functional group. Its structure combines a methoxyphenyl and a methylphenyl moiety, contributing to potential pharmacological or biochemical applications. The compound’s design may offer advantages such as enhanced binding affinity or selectivity due to its aromatic and heterocyclic components. The presence of sulfur and amide groups could influence solubility and stability, making it suitable for further derivatization or study in medicinal chemistry. Its well-defined molecular architecture allows for precise investigation in structure-activity relationship (SAR) studies.
2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-methylphenyl)methylacetamide structure
941912-02-3 structure
Product Name:2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-methylphenyl)methylacetamide
CAS No:941912-02-3
MF:C20H21N3O2S
MW:367.464643239975
CID:6467437
Update Time:2025-05-19

2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-methylphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-methylphenyl)methylacetamide
    • 2-[[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl]-N-[(4-methylphenyl)methyl]acetamide
    • Inchi: 1S/C20H21N3O2S/c1-14-3-5-15(6-4-14)11-21-19(24)13-26-20-22-12-18(23-20)16-7-9-17(25-2)10-8-16/h3-10,12H,11,13H2,1-2H3,(H,21,24)(H,22,23)
    • InChI Key: ZFEMQYPHJQCOFW-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=C(C)C=C1)(=O)CSC1NC(C2=CC=C(OC)C=C2)=CN=1

2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-methylphenyl)methylacetamide Pricemore >>

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Additional information on 2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-methylphenyl)methylacetamide

Recent Advances in the Study of 2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-methylphenyl)methylacetamide (CAS: 941912-02-3)

The compound 2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-methylphenyl)methylacetamide (CAS: 941912-02-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action. The information presented here is based on a comprehensive review of recent academic literature, industry reports, and technical documents.

Recent studies have focused on the synthesis and optimization of 2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-methylphenyl)methylacetamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has been used to predict its physicochemical properties, which are critical for understanding its pharmacokinetic and pharmacodynamic profiles.

In vitro and in vivo studies have demonstrated that 2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-methylphenyl)methylacetamide exhibits promising biological activity, particularly in the context of anti-inflammatory and anticancer applications. For instance, the compound has been shown to inhibit key signaling pathways involved in inflammation, such as the NF-κB pathway. Moreover, preliminary data suggest that it may induce apoptosis in certain cancer cell lines, making it a potential candidate for further development as an anticancer agent.

One of the most intriguing aspects of this compound is its potential mechanism of action. Researchers have hypothesized that its biological effects may be mediated through the modulation of specific protein targets, such as kinases or transcription factors. Ongoing studies are aimed at identifying these targets and elucidating the molecular interactions that underlie the compound's activity. Such insights could pave the way for the design of more potent and selective derivatives.

Despite these promising findings, several challenges remain to be addressed. For example, the compound's solubility and bioavailability need to be optimized to enhance its therapeutic potential. Furthermore, comprehensive toxicity studies are required to assess its safety profile. Future research directions may include the development of novel formulations or delivery systems to overcome these limitations.

In conclusion, 2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-methylphenyl)methylacetamide (CAS: 941912-02-3) represents a promising lead compound in the field of medicinal chemistry. Its diverse biological activities and potential therapeutic applications warrant further investigation. Continued research efforts will be essential to fully unlock its potential and translate these findings into clinical applications.

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